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Compound of Interest

Compound Name: 4-Amino-3-chlorophenol

Cat. No.: B108459 Get Quote

An In-depth Technical Guide to 4-Amino-3-chlorophenol (CAS 17609-80-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Amino-3-chlorophenol (4-A3CP), identified by the CAS number 17609-80-2, is a pivotal

chemical intermediate in the pharmaceutical and chemical industries. Its unique molecular

structure, featuring amino, hydroxyl, and chloro functional groups on a benzene ring, makes it a

versatile building block for complex organic synthesis. This guide provides a comprehensive

overview of its chemical properties, synthesis methodologies, key applications in drug

development, and safety profile, tailored for a scientific audience. The compound is particularly

noted for its role as a crucial precursor in the manufacture of advanced targeted cancer

therapies, including multi-kinase inhibitors.[1][2][3][4]

Chemical and Physical Properties
4-Amino-3-chlorophenol is a light yellow to light grey crystalline solid.[1][5] It is hygroscopic

and should be stored in a cool, dry place, protected from light.[1] Its key physicochemical

properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₆H₆ClNO [1][5][6][7]

Molecular Weight 143.57 g/mol [1][7][8]

Melting Point 153 - 160 °C [1][5][8][9]

Boiling Point 287.3 °C (at 760 mmHg) [1][5][9]

Density 1.406 g/cm³ (Predicted) [1][5][9]

Flash Point 127.6 °C [5][9]

pKa 9.26 ± 0.18 (Predicted) [1]

LogP 1.17 [10]

Vapor Pressure 0.00074 mmHg (at 25 °C) [5]

Appearance
White/Light yellow/Light grey

crystalline powder
[1][5][9]

Solubility
Slightly soluble in DMSO and

Methanol
[1]

Purity 97% to ≥99% [2][5]

Storage 2-8°C, protect from light [1]

Chemical Identifiers
Accurate identification is critical in research and development. The following table lists the

primary identifiers for 4-Amino-3-chlorophenol.
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Identifier Type Value Reference(s)

CAS Number 17609-80-2 [1][7]

IUPAC Name 4-amino-3-chlorophenol [7][11]

Synonyms
3-Chloro-4-aminophenol, 2-

chloro-4-hydroxyaniline
[1][5][7]

EINECS 241-583-3 [1][5][7]

MDL Number MFCD00801116 [1][8]

InChI
InChI=1S/C6H6ClNO/c7-5-3-

4(9)1-2-6(5)8/h1-3,9H,8H2
[1][12]

InChIKey
PNLPXABQLXSICH-

UHFFFAOYSA-N
[1][10][11]

SMILES C1(O)=CC=C(N)C(Cl)=C1 [1][11]

Applications in Drug Development
4-Amino-3-chlorophenol is a cornerstone intermediate for several advanced therapeutics,

primarily in oncology. Its structure is integral to the pharmacophore of multiple kinase inhibitors.

Lenvatinib: This compound is an essential intermediate for the synthesis of Lenvatinib, a

multi-kinase inhibitor used to treat advanced liver and thyroid cancers.[1][2][4]

Tivozanib: It serves as a key starting material for Tivozanib, a potent and selective vascular

endothelial growth factor receptor (VEGFR) inhibitor used in the treatment of renal cell

carcinoma.[1][2][4]

Alzheimer's Disease Research: 4-A3CP is used as a synthetic reagent for preparing

benzothiazole-based ureas, which are being investigated as potential modulators of

ABAD/17β-HSD10 for the treatment of Alzheimer's disease.[1][2]

General Applications: It is widely applied in the design and synthesis of drugs for

cardiovascular and neurological diseases.[1][2][3]
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Analytical Standard: The compound is also used as a reference standard for analytical

method development, validation, and quality control during the manufacturing of drugs like

Lenvatinib.[12][13]
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Caption: Role of 4-A3CP as a precursor in targeted therapies.

Synthesis Methodologies
Several synthetic routes to 4-Amino-3-chlorophenol have been established, allowing for its

production from various starting materials. The choice of method often depends on the desired

scale, purity requirements, and economic feasibility.
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Reduction of 3-chloro-4-nitrophenol: This is a common laboratory-scale method involving the

reduction of the nitro group of 3-chloro-4-nitrophenol using reagents like iron powder in

acetic acid.[6]

From m-chlorophenol: This pathway involves diazotization and coupling reactions to

introduce the amino and hydroxyl groups onto the m-chlorophenol ring.[1][6] However, the

instability of the diazonium salt intermediate can pose challenges for large-scale industrial

production.[14]

Microchannel Reactor Synthesis: A modern, patented method uses a multi-temperature-zone

continuous flow microchannel reactor starting from p-aminobenzenesulfonic acid.[3][14] This

approach involves three main steps—diazotization, coupling, and reduction—and is

designed for safe, large-scale production with high yield and purity by controlling reaction

conditions precisely.[3][14]

3-chloro-4-nitrophenol

Step 1: Reduction Reaction
(Stir at 80°C for 16 hours)

Reagents:
Iron Powder
Acetic Acid

Ethanol

Step 2: Work-up
(Cool to 15°C, Concentrate)

Step 3: Purification
(Column Chromatography)

4-Amino-3-chlorophenol
(Yield: ~88%)
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-A3CP via reduction.

Experimental Protocols
Laboratory Synthesis via Reduction
This protocol details the synthesis of 4-A3CP from 3-chloro-4-nitrophenol.[6]

Materials:

3-chloro-4-nitrophenol (5.0 g, 28.8 mmol)

Ethanol (50 mL)

Iron powder (9.6 g, 172.9 mmol)

Acetic acid (10 mL)

Procedure:

To a suitable reaction flask, add 3-chloro-4-nitrophenol and ethanol at room temperature

(26 °C).

To the resulting solution, add the iron powder and acetic acid.

Heat the reaction mixture to 80 °C and stir for 16 hours.

After the reaction is complete, cool the mixture to 15 °C.

Concentrate the solution under reduced pressure to remove the solvent.

Purify the crude product by column chromatography to obtain 4-Amino-3-chlorophenol.

Expected Outcome:

The procedure yields approximately 3.6 g (88%) of the product as a pale red solid.[6]
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Analytical HPLC Method
This protocol provides a general method for the analysis of 4-A3CP purity.[10]

Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV

detector.

Method: Reverse Phase (RP)

Column: Newcrom R1 or equivalent C18 column.

Mobile Phase: A mixture of acetonitrile, water, and an acid modifier. A typical composition

would be acetonitrile and water containing phosphoric acid.

Note for Mass Spectrometry (MS) Detection: If coupling with an MS detector, the phosphoric

acid in the mobile phase must be replaced with a volatile acid, such as formic acid, to ensure

compatibility.[10]

Application: This method is suitable for purity analysis, pharmacokinetic studies, and scaling

up for preparative separation of impurities.[10]

Toxicological and Safety Data
While essential for synthesis, 4-A3CP is a hazardous chemical that requires careful handling.

GHS Hazard Classification
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Hazard Code(s) Description Reference(s)

Acute Toxicity H302, H312, H332

Harmful if swallowed,

in contact with skin, or

if inhaled.

[1][7][15][16]

Skin Irritation H315 Causes skin irritation. [1][7][15][16]

Eye Irritation H319
Causes serious eye

irritation.
[1][7][15][16]

Respiratory H335
May cause respiratory

irritation.
[1][15][16]

Signal Word Warning / Danger [1][16]

Pictogram
GHS07 (Exclamation

Mark)
[1][16]

Comparative In Vitro Toxicity
A study on isolated renal cortical cells from rats was conducted to compare the nephrotoxic

potential of 4-A3CP with its isomers and related compounds. The results indicated that the

position and number of chlorine atoms significantly influence toxicity. Notably, 4-Amino-3-
chlorophenol was found to be the least nephrotoxic among the tested chloro-aminophenols.

[17]

Compound Relative Nephrotoxic Potential

4-amino-2,6-dichlorophenol Highest

4-amino-2-chlorophenol High

4-aminophenol Medium

4-amino-3-chlorophenol Lowest

Source: Chemico-Biological Interactions,

2014[17]
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Handling and First Aid
Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment

(PPE), including gloves, safety goggles, and a lab coat. Avoid dust formation, ingestion, and

inhalation.[15]

First Aid (Skin Contact): Wash off immediately with plenty of soap and water for at least 15

minutes.[15][16]

First Aid (Eye Contact): Rinse immediately with plenty of water, also under the eyelids, for at

least 15 minutes. Seek medical attention.[15][16]

First Aid (Ingestion): Do not induce vomiting. Wash out the mouth with water and seek

immediate medical attention.[16]

Fire Safety: Use CO₂, dry chemical powder, or foam as extinguishing media. Combustion

emits toxic fumes, including carbon oxides, nitrogen oxides, and hydrogen chloride.[15][16]

Conclusion
4-Amino-3-chlorophenol is more than a simple chemical; it is an enabling molecule for

modern medicine. Its role as a key intermediate in the synthesis of life-saving cancer drugs like

Lenvatinib and Tivozanib underscores its importance in pharmaceutical R&D.[1][4] This guide

has provided a detailed technical overview of its properties, synthesis, and applications. A

thorough understanding of its chemistry and handling is crucial for scientists and researchers

working to develop the next generation of therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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